Cas no 13037-71-3 (Phenol,4-(2-buten-1-yl)-)

Phenol,4-(2-buten-1-yl)- structure
Phenol,4-(2-buten-1-yl)- structure
Product Name:Phenol,4-(2-buten-1-yl)-
CAS No:13037-71-3
MF:C10H12O
MW:148.201683044434
CID:147271
PubChem ID:221736
Update Time:2025-04-19

Phenol,4-(2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(2-buten-1-yl)-
    • 4-(2-BUTENYL)PHENOL
    • 4-But-2-enylphenol
    • 4-Buten-(2)-yl-phenol
    • Nsc19678
    • p-Crotylphenol
    • Phenol, 4-(2-butenyl)-
    • Phenol, p-2-butenyl-
    • Wln: qr D2U2
    • UNII-E73YFW4Z77
    • NSC-19678
    • 4-[(E)-but-2-enyl]phenol
    • 13037-71-3
    • E73YFW4Z77
    • p-2-Butenylphenol
    • NSC 19678
    • AI3-22175
    • PHENOL, 4-(2-BUTEN-1-YL)-
    • SCHEMBL111719
    • 4-(2-BUTEN-1-YL)PHENOL
    • BRN 2241201
    • DTXSID4074489
    • Inchi: 1S/C10H12O/c1-2-3-4-9-5-7-10(11)8-6-9/h2-3,5-8,11H,4H2,1H3/b3-2+
    • InChI Key: CHQPRDVSUIJJNP-NSCUHMNNSA-N
    • SMILES: OC1C=CC(=CC=1)C/C=C/C

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 2.51080
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